Cas no 593-70-4 (Chlorofluoromethane)

• Product Name: Chlorofluoromethane
• CAS No: 593-70-4
• MF: CH₂ClF
• MW: 68.4779829978943
• MDL: MFCD00040114
• CID: 38627
• PubChem ID: 11643
• Update Time: 2025-05-19

Chlorofluoromethane Chemical and Physical Properties

Names and Identifiers

• Chlorofluoromethane
• Fluorocarbon 31
• 1-fluorobenzene
• 2-fluorobenzene
• 4-fluorobenzene
• FLUOROBOROXIN
• Fluorochloromethane
• monochloromonofluoromethane
• Monofluorboroxin
• monofluoro boroxine
• monofluorobenzene
• monofluorochloromethane
• o-di-fluorobenzene
• p-fluorobenzene
• G 31
• DTXSID10424071
• AKOS006229037
• EINECS 209-803-2
• MFCD00040114
• CHEBI:82418
• NS00043662
• CH2FCl
• DTXSID6020305
• Freon 31
• FT-0693133
• A832286
• chloranyl(fluoranyl)methane
• Methane, chlorofluoro-
• CFC 31
• FC 31
• Methylene chloride fluoride
• 1691-88-9
• HCFC-31
• CCRIS 136
• Carbon chloride fluoride
• CHLOROFLUOROMETHANE [IARC]
• R 31 (Refrigerant)
• chloro(fluoro)methane
• UNII-CUM8OUO53E
• BRN 1730796
• 593-70-4
• C19362
• CUM8OUO53E
• 220437-77-4
• Q421766
• Khladon 31
• Genetron 31
• CH2ClF
• HCFC 31
• DTXSID70186906
• 209-803-2
• CHLOROFLUOROMETHANE (IARC)
• HCFC31
• Methane, chlorofluoro
• DTXCID80305

• MDL： MFCD00040114
• Inchi： 1S/CH2ClF/c2-1-3/h1H2
• InChI Key： XWCDCDSDNJVCLO-UHFFFAOYSA-N
• SMILES： ClCF

Computed Properties

• Exact Mass: 67.98290
• Monoisotopic Mass: 67.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 4.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1,271 g/cm3
• Melting Point: -133 ºC
• Boiling Point: -9.1 ºC
• Flash Point: -89.8±5.3 °C
• Refractive Index: 1.3831 (estimate)
• PSA: 0.00000
• LogP: 1.15220
• Vapor Pressure: 2603.0±0.0 mmHg at 25°C

Chlorofluoromethane Security Information

• Signal Word：warning
• Hazard Statement： Toxic
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3163
• Safety Instruction： 23-38
• Hazardous Material Identification：
• Safety Term：2.2
• Hazard Level：2.2
• HazardClass：2.2
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Halomethanes

Additional information on Chlorofluoromethane

Chlorofluoromethane (CAS No. 593-70-4): A Comprehensive Overview

Chlorofluoromethane, also known as chlorodifluoromethane, is a chemical compound with the CAS registry number CAS No. 593-70-4. It is a colorless gas with a slightly sweet odor and is widely used in various industrial and commercial applications. This compound has been the subject of extensive research due to its unique chemical properties and environmental impact.

The molecular formula of chlorofluoromethane is CHClF2, which indicates the presence of one carbon atom, one hydrogen atom, one chlorine atom, and two fluorine atoms. Its molecular weight is approximately 86.48 g/mol, and it has a boiling point of around -15 degrees Celsius. The compound is highly soluble in organic solvents but only slightly soluble in water. These physical properties make it suitable for specific industrial applications, particularly in refrigeration systems.

Chlorofluoromethane has been extensively used as a refrigerant in various cooling systems due to its excellent thermodynamic properties. However, recent studies have highlighted its potential contribution to ozone layer depletion and global warming. According to the latest research published in 2023, the compound has an ozone depletion potential (ODP) of approximately 1, which means it can significantly deplete the ozone layer if released into the atmosphere.

In addition to its use as a refrigerant, chlorofluoromethane has also been employed as a solvent in certain industrial processes. Its ability to dissolve a wide range of organic compounds makes it valuable in cleaning and degreasing applications. However, its environmental impact has led to stricter regulations on its use and disposal.

The production of chlorofluoromethane involves several chemical processes, including the reaction of chlorinated hydrocarbons with fluorine-containing compounds under specific conditions. Recent advancements in chemical synthesis have focused on developing more efficient and environmentally friendly methods to produce this compound while minimizing its impact on the environment.

Despite its widespread use, the environmental concerns associated with chlorofluoromethane have led to the development of alternative compounds with lower ozone depletion potentials and global warming potentials. For instance, hydrofluoroolefins (HFOs) have emerged as promising alternatives due to their lower environmental impact while maintaining similar thermodynamic properties.

In conclusion, chlorofluoromethane (CAS No. 593-70-4) is a versatile compound with significant applications in various industries. However, its environmental impact necessitates careful regulation and the exploration of sustainable alternatives to ensure minimal harm to the ozone layer and climate system.